Cas no 1806265-30-4 (Ethyl 2-(aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Ethyl 2-(aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1806265-30-4
• MF: C₁₁H₁₃F₃N₂O₄
• MW: 294.227133512497
• CID: 4832298
• Update Time: 2025-06-14

Ethyl 2-(aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C11H13F3N2O4/c1-2-19-8(17)3-6-5-16-7(4-15)9(18)10(6)20-11(12,13)14/h5,18H,2-4,15H2,1H3
• InChI Key： YVCZMVSRZJLRBX-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(CN)=NC=C1CC(=O)OCC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 327
• XLogP3: 1.3
• Topological Polar Surface Area: 94.7

Additional information on Ethyl 2-(aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetate

Research Brief on Ethyl 2-(aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetate (CAS: 1806265-30-4)

Ethyl 2-(aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetate (CAS: 1806265-30-4) is a novel pyridine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoromethoxy and aminomethyl functional groups, exhibits potential therapeutic applications, particularly in the development of small-molecule inhibitors and modulators for various biological targets. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in drug discovery.

The synthesis of Ethyl 2-(aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetate involves a multi-step process, including the introduction of the trifluoromethoxy group and subsequent functionalization of the pyridine ring. Researchers have optimized the synthetic route to improve yield and purity, which is critical for its application in preclinical studies. The compound's unique structural features, such as the presence of a hydroxy group and an aminomethyl side chain, contribute to its ability to interact with biological targets, including enzymes and receptors.

Recent pharmacological studies have explored the compound's potential as a modulator of inflammatory pathways. Preliminary in vitro assays indicate that Ethyl 2-(aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetate exhibits inhibitory activity against key enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Additionally, its trifluoromethoxy group enhances its metabolic stability, a desirable property for drug candidates.

In the context of drug discovery, the compound's pharmacokinetic properties have been evaluated in animal models. Studies have demonstrated favorable absorption and distribution profiles, with moderate plasma protein binding and good penetration into target tissues. However, further optimization is required to address its relatively short half-life and potential off-target effects. Researchers are also investigating its potential applications in neurological disorders, given its ability to cross the blood-brain barrier.

The latest research highlights the compound's versatility as a scaffold for further chemical modifications. Derivatives of Ethyl 2-(aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetate are being synthesized to explore structure-activity relationships (SAR) and identify analogs with improved potency and selectivity. Computational modeling and molecular docking studies have provided insights into its binding modes with target proteins, guiding the design of next-generation derivatives.

In conclusion, Ethyl 2-(aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetate (CAS: 1806265-30-4) represents a promising candidate for drug development, with potential applications in inflammation and neurology. Ongoing research aims to optimize its pharmacological profile and explore its therapeutic potential in disease models. Future studies will focus on advancing lead compounds into preclinical development and addressing remaining challenges related to pharmacokinetics and toxicity.